Cas no 1804645-23-5 (2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804645-23-5
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4840456
• Update Time: 2025-10-28

2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-6-5(7(14)15)3(13(16)17)2-4(12-6)19-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： NYXZQOLZWARFGG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(=O)O)C(=N1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 115

Additional information on 2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804645-23-5)

2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804645-23-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and trifluoromethoxy functional groups, has garnered attention for its potential role in the development of novel bioactive molecules. Its carboxylic acid moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural complexity of 2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid offers researchers a versatile scaffold for designing small-molecule inhibitors and ligands. Recent studies highlight its utility in medicinal chemistry, particularly in targeting enzymes involved in inflammatory pathways. The presence of the trifluoromethoxy group is notable, as it often improves metabolic stability and bioavailability—a key consideration in modern drug discovery.

In the context of agrochemical innovation, this compound has been explored for its potential as a herbicide intermediate. The nitro group contributes to its electron-withdrawing properties, which can influence the mode of action in plant systems. Researchers are also investigating its role in crop protection, aligning with the growing demand for sustainable agricultural solutions.

The synthesis of 2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid typically involves multi-step reactions, including nitration and ester hydrolysis. Its CAS No. 1804645-23-5 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in supply chains. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity and structural integrity.

From an environmental perspective, the compound's fluorinated components have sparked discussions about green chemistry alternatives. While trifluoromethoxy groups enhance performance, their persistence in ecosystems necessitates careful lifecycle assessments. This aligns with broader industry trends toward eco-friendly synthesis and reduced halogenated waste.

In the pharmaceutical sector, 2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid is being studied for its potential in kinase inhibition, a hot topic in cancer research. Its ability to modulate protein-protein interactions makes it a candidate for targeted therapies. Additionally, its logP and solubility profiles are frequently optimized to meet drug-likeness criteria.

The compound's commercial availability is often linked to custom synthesis services, catering to niche research needs. Suppliers emphasize GMP compliance and batch-to-batch consistency, addressing quality concerns in preclinical development. Its pricing reflects the technical challenges associated with its multi-step synthesis and purification processes.

Emerging applications include its use in material science, where its aromatic system contributes to the development of organic semiconductors. The nitro group can act as an electron acceptor, enabling tunable electronic properties in conjugated polymers. This interdisciplinary potential underscores its relevance beyond traditional chemistry domains.

For researchers sourcing CAS No. 1804645-23-5, factors like storage conditions (typically under inert atmospheres) and handling protocols are critical to maintain stability. The compound's MSDS provides detailed safety guidelines, though it is not classified as hazardous under standard regulations.

In summary, 2-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid represents a convergence of pharmaceutical, agrochemical, and material science interests. Its structural features and functional groups continue to inspire innovation across multiple industries, driven by the demand for high-performance compounds and sustainable chemistry solutions.